N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C17H19NO3/c1-3-20-16-9-5-7-14(11-16)18-17(19)12-21-15-8-4-6-13(2)10-15/h4-11H,3,12H2,1-2H3,(H,18,19)
• InChI Key: ZVIIOOFHZRKKTP-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC(=C1)NC(=O)COC2=CC=CC(=C2)C

Description

N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide, also known as EPM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. EPM belongs to the class of amide compounds and has a molecular formula of C18H19NO3.

Scientific Research Applications

N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide has been extensively studied for its potential therapeutic applications in various fields of medicine, including neurology, cardiology, and oncology. In neurology, N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide has been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cardiology, N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide has been shown to have antiarrhythmic effects and has been studied for its potential use in the treatment of arrhythmias. In oncology, N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide has been found to have anticancer activity and has been studied for its potential use in the treatment of various types of cancer.

Mechanism of Action

The exact mechanism of action of N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide is not fully understood. However, it is believed that N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide exerts its therapeutic effects by modulating various signaling pathways in the body. For example, in neurodegenerative diseases, N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide has been shown to modulate the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This leads to an increase in the levels of acetylcholine, which is a neurotransmitter that is important for cognitive function.
Biochemical and Physiological Effects
N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide has been found to have various biochemical and physiological effects in the body. For example, N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide has been shown to increase the levels of antioxidants such as glutathione, which helps to protect cells from oxidative damage. N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide has also been found to modulate the activity of various enzymes in the body, including those involved in the metabolism of drugs and toxins.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide for lab experiments is its high purity and stability. N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide is also relatively easy to synthesize, which makes it a cost-effective compound for research purposes. However, one of the limitations of N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide. One area of interest is the development of new therapeutic applications for N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide, particularly in the treatment of neurodegenerative diseases and cancer. Another area of interest is the elucidation of the exact mechanism of action of N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide, which could lead to the development of more potent and specific compounds. Additionally, there is a need for further research on the pharmacokinetics and toxicity of N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide, which could help to determine its safety and efficacy in humans.
Conclusion
In conclusion, N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide is a promising compound with potential therapeutic applications in various fields of medicine. Its synthesis method is relatively simple, and it has been extensively studied for its biochemical and physiological effects. Further research is needed to fully understand its mechanism of action, pharmacokinetics, and toxicity, as well as to develop new therapeutic applications for this compound.

Synthesis Methods

The synthesis of N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide involves the reaction of 3-ethoxyaniline and 3-methylphenol with chloroacetyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane and is carried out under reflux conditions. The resulting product is then purified using column chromatography to obtain pure N-(3-ethoxyphenyl)-2-(3-methylphenoxy)acetamide.